Journal Name:Journal of Mathematical Chemistry
Journal ISSN:0259-9791
IF:2.413
Journal Website:http://link.springer.com/journal/10910
Year of Origin:1987
Publisher:Springer Netherlands
Number of Articles Per Year:147
Publishing Cycle:Bimonthly
OA or Not:Not
A State-of-Art Review of the Metal Oxide-Based Nanomaterials Effect on Photocatalytic Degradation of Malachite Green Dyes and a Bibliometric Analysis
Journal of Mathematical Chemistry ( IF 2.413 ) Pub Date: 2023-04-27 , DOI: 10.1002/gch2.202300001
A wide range of hard contaminants in wastewater is generated from different industries as byproducts of the organic compound. In this review, various metal oxide-based nanomaterials are employed for the photocatalytic removal of malachite green (MG) dye from wastewater. Some cost-effective and appropriate testing conditions are used for degrading these hard dyes to get higher removal efficiency. The effects of specific parameters are considered such as how the catalyst is made, how much dye is in the solution at first, how much nanocatalyst is needed to break down the dye, the initial pH of the dye solution, the type of light source used, the year of publications, and how long the dye has to be exposed to light to be removed. This study suggests that Scopus-based core collected data employ bibliometric methods to provide an objective analysis of global MG dye from 2011 to 2022 (12 years). The Scopus database collects all the information (articles, authors, keywords, and publications). For bibliometric analysis, 658 publications are retrieved corresponding to MG dye photodegradation, and the number of publications increases annually. A bibliometric study reveals a state-of-art review of metal oxide-based nanomaterials' effects on photocatalytic degradation of MG dyes (12 years).
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Increasing Profitability of Ethanol Photoreforming by Simultaneous Production of H2 and Acetal
Journal of Mathematical Chemistry ( IF 2.413 ) Pub Date: 2023-07-06 , DOI: 10.1002/gch2.202300078
Often, H2 is produced photocatalytically at the expense of sacrificial agents. When a sacrificial agent is selectively oxidized, this allows coupling of H2 production with synthesis of value-added organic compounds. Herein, it is argued that the conversion of bioethanol into 1,1-diethoxyethane with simultaneous H2 production increases the economic viability of photocatalysis and suggests a semiconductor material that is the most relevant for this purpose.
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Future of Nanotechnology in Food Industry: Challenges in Processing, Packaging, and Food Safety
Journal of Mathematical Chemistry ( IF 2.413 ) Pub Date: 2023-02-21 , DOI: 10.1002/gch2.202200209
Over the course of the last several decades, nanotechnology has garnered a growing amount of attention as a potentially valuable technology that has significantly impacted the food industry. Nanotechnology helps in enhancing the properties of materials and structures that are used in various fields such as agriculture, food, pharmacy, and so on. Applications of nanotechnology in the food market have included the encapsulation and distribution of materials to specific locations, the improvement of flavor, the introduction of antibacterial nanoparticles into food, the betterment of prolonged storage, the detection of pollutants, enhanced storage facilities, locating, identifying, as well as consumer awareness. Labeling food goods with nano barcodes helps ensure their security and may also be used to track their distribution. This review article presents a discussion about current advances in nanotechnology along with its applications in the field of food-tech, food packaging, food security, enhancing life of food products, etc. A detailed description is provided about various synthesis routes of nanomaterials, that is, chemical, physical, and biological methods. Nanotechnology is a rapidly improving the field of food packaging and the future holds great opportunities for more enhancement via the development of new nanomaterials and nanosensors.
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Spatial Layouts of Low-Entropy Hydration Shells Guide Protein Binding (Global Challenges 7/2023)
Journal of Mathematical Chemistry ( IF 2.413 ) Pub Date: 2023-07-21 , DOI: 10.1002/gch2.202370063
The cover image is based on the Research Article Spatial Layouts of Low-Entropy Hydration Shells Guide Protein Binding by Lin Yang et al., https://doi.org/10.1002/gch2.202300022.
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A Machine-Learning-Based Bibliometric Analysis of Cell Membrane-Coated Nanoparticles in Biomedical Applications over the Past Eleven Years
Journal of Mathematical Chemistry ( IF 2.413 ) Pub Date: 2023-02-22 , DOI: 10.1002/gch2.202200206
Cell membrane encapsulation is a growing concept in nanomedicine, for it achieves the purpose of camouflage nanoparticles, realizing the convenience for drug delivery, bio-imaging, and detoxification. Cell membranes are constructed by bilayer lipid phospholipid layers, which have unique properties in cellular uptake mechanism, targeting ability, immunomodulation, and regeneration. Current medical applications of cell membranes include cancers, inflammations, regenerations, and so on. In this article, a general bibliometric overview is conducted of cell membrane-coated nanoparticles covering 11 years of evolution in order to provide researchers in the field with a comprehensive view of the relevant achievements and trends. The authors analyze the data from Web of Science Core Collection database, and extract the annual publications and citations, most productive countries/regions, most influential scholars, the collaborations of journals and institutions. The authors also divided cell membranes into several subgroups to further understand the application of different cell membranes in medical scenarios. This study summarizes the current research overview in cell membrane-coated nanoparticles and intuitively provides a direction for future research.
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Nickel Oxide Decorated Halloysite Nanotubes as Sulfur Host Materials for Lithium–Sulfur Batteries
Journal of Mathematical Chemistry ( IF 2.413 ) Pub Date: 2023-05-13 , DOI: 10.1002/gch2.202300005
Lithium–sulfur batteries with high energy density still confront many challenges, such as polysulfide dissolution, the large volume change of sulfur, and fast capacity fading in long-term cycling. Herein, a naturally abundant clay material, halloysite, is introduced as a sulfur host material in the cathode of Li–S batteries. Nickel oxide nanoparticles are embedded into the halloysite nanotubes (NiO@Halloysite) by hydrothermal and calcination treatment to improve the affinity of halloysite nanotubes to polysulfides. The NiO@Halloysite composite loaded with sulfur (S/NiO@Halloysite) is employed as the cathode of Li–S batteries, which combines the physical confinements of tubular halloysite particles and good chemical adsorption ability of NiO. The S/NiO@Halloysite electrode exhibits a high discharge capacity of 1205.47 mAh g−1 at 0.1 C. In addition, it demonstrates enhanced cycling stability, retaining ≈60% of initial capacity after 450 cycles at 0.5 C. The synthesized NiO@Halloysite can provide a promising prospect and valuable insight into applying natural clay materials in Li–S batteries.
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Definition of Scenarios for Modern Power Systems with a High Renewable Energy Share
Journal of Mathematical Chemistry ( IF 2.413 ) Pub Date: 2023-02-28 , DOI: 10.1002/gch2.202200129
Recent environmental policies have led academic, industrial, and governmental stakeholders to plan scenarios with a high share of renewable energy sources (RES), to ensure that future energy systems, composed mostly of RES, can remain stable, match the demand during seasonal variations and are economically feasible. This article considers different energy scenarios to obtain various options in terms of size, generation technologies, and grid configuration. The scenarios are studied in the POSYTYF project and are quantified through an optimization-based algorithm, where the test grids topologies are based on specific locations in Europe, and real data related to the availability of RES, as well as the demand. Different RES technologies are considered to meet requirements of grid integration of renewables at different horizons of time, up to 100% in the most futuristic case. The optimization algorithm is applied to three scenarios. It is shown that solar photovoltaic (PV) and wind can provide the renewable backbone, but they lack flexibility to achieve a very high share in the energy mix. Solar thermal and pumped hydro become important to cover the last range of integration, as they provide high flexibility, which is crucial for high share, but they are expensive for low share.
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Opportunities and Challenges of Establishing a Regional Bio-based Polylactic Acid Supply Chain (Global Challenges 7/2023)
Journal of Mathematical Chemistry ( IF 2.413 ) Pub Date: 2023-07-21 , DOI: 10.1002/gch2.202370065
The cover image is based on the Review Opportunities and Challenges of Establishing a Regional Bio-based Polylactic Acid Supply Chain by Ali Abdelshafy et al., https://doi.org/10.1002/gch2.202200218 Image Credit: Sonja Herres-Pawlis.
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Big Things, Small Packages: An Update on Microalgae as Sustainable Sources of Nutraceutical Peptides for Promoting Cardiovascular Health
Journal of Mathematical Chemistry ( IF 2.413 ) Pub Date: 2023-01-31 , DOI: 10.1002/gch2.202200162
In 2017, a review of microalgae protein-derived bioactive peptides relevant in cardiovascular disease (CVD) management was published. Given the rapid evolution of the field, an update is needed to illumininate recent developments and proffer future suggestions. In this review, the scientific literature (2018–2022) is mined for that purpose and the relevant properties of the identified peptides related to CVD are discussed. The challenges and prospects for microalgae peptides are similarly discussed. Since 2018, several publications have independently confirmed the potential to produce microalgae protein-derived nutraceutical peptides. Peptides that reduce hypertension (by inhibiting angiotensin converting enzyme and endothelial nitric oxide synthase), modulate dyslipidemia and have antioxidant and anti-inflammatory properties have been reported, and characterized. Taken together, future research and development investments in nutraceutical peptides from microalgae proteins need to focus on the challenges of large-scale biomass production, improvement in techniques for protein extraction, peptide release and processing, and the need for clinical trials to validate the claimed health benefits as well as formulation of various consumer products with the novel bioactive ingredients.
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Modeling and Thermodynamic Studies of γ-Valerolactone Production from Bio-derived Methyl Levulinate
Journal of Mathematical Chemistry ( IF 2.413 ) Pub Date: 2023-02-22 , DOI: 10.1002/gch2.202200208
The exploitation of biomass to reduce the dependency on fossil fuels represents a challenge that needs to be solved as soon as possible. Nowadays, one of the most fashionable processes is γ-valerolactone (GVL) production from bio-derived methyl levulinate (ML). Deep understanding of the thermodynamic aspects involved in this process is key for a successful outcome, but detailed studies are missing in the existing literature. A thermodynamic study of the reaction of γ-valerolactone (GVL) production from bio-derived methyl levulinate (ML) is performed by the Gibbs free energy minimization method. The effect of various reaction conditions (temperature, concentration, flow rate) and the implication of possible intermediates and byproducts are assessed. Conversion and selectivity are calculated from the simulation of the ML hydrogenation using isopropanol as the hydrogen donor under continuous flow conditions. Significant increases in GVL selectivity can be achieved under dry conditions, keeping the high conversion. Comparison between theoretical and experimental results from a previous article discloses the effect of using 5%RuTiO2 catalysts, which increases the selectivity from 3–40% to 41–98%. Enthalpy and Gibbs free energy of the reactions at issue are also calculated from models using Barin equations according to Aspen Physical Property System parameters.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
化学4区 CHEMISTRY, MULTIDISCIPLINARY 化学综合4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
52.40 54 Science Citation Index Science Citation Index Expanded Not
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